Cas no 188861-32-7 (trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 188861-32-7
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• MDL: MFCD09910400
• CID: 4627058
• PubChem ID: 45925942
• Update Time: 2025-05-20

trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Trans (+/-) Tert-Butyl 4-(4-Chlorophenyl)-3-Hydroxypiperidine-1-Carboxylate
• AR2159
• trans-tert-butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate
• 188861-32-7
• AKOS037644124
• AS-45285
• MFCD09910400
• TERT-BUTYL (3S,4S)-4-(4-CHLOROPHENYL)-3-HYDROXYPIPERIDINE-1-CARBOXYLATE
• trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD09910400
• Inchi： 1S/C16H22ClNO3/c1-16(2,3)21-15(20)18-9-8-13(14(19)10-18)11-4-6-12(17)7-5-11/h4-7,13-14,19H,8-10H2,1-3H3/t13-,14+/m0/s1
• InChI Key： IBHQJGAYTCBZOR-UONOGXRCSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate

trans (+/-) tert-Butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 188861-32-7, known as trans (+/-) tert-butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The tert-butyl group, combined with the piperidine ring and 4-chlorophenyl substituent, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The 3-hydroxy group in this molecule plays a crucial role in its interactions with biological systems, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The 4-chlorophenyl substituent further enhances the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of trans (+/-) tert-butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate is its stereochemistry. The trans configuration of the hydroxypiperidine ring is critical for its biological activity, as it determines the molecule's ability to interact with specific receptors or enzymes. Recent research has demonstrated that stereochemistry can significantly impact the efficacy and safety of drugs, underscoring the importance of studying enantiomers and diastereomers in drug design.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, ring-opening reactions, and stereochemical control techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for pharmacological studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the synthesized product.

In terms of biological activity, trans (+/-) tert-butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate has shown potential as a modulator of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated its ability to inhibit specific enzymes or receptors associated with these conditions, suggesting its potential as a lead compound for drug development.

Moreover, the tert-butyl group in this molecule serves as a protecting group during synthesis and can be easily modified to introduce additional functional groups. This flexibility allows chemists to explore various analogs of this compound, potentially expanding its therapeutic applications. The integration of computational chemistry tools has further accelerated the discovery process by predicting the molecule's interactions with biological targets before experimental validation.

From an environmental perspective, the synthesis and handling of trans (+/-) tert-butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate must adhere to stringent safety protocols to minimize any adverse effects on human health or ecosystems. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic methods that reduce waste and energy consumption while maintaining high yields.

In conclusion, trans (+/-) tert-butyl 4-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique structure, stereochemistry, and biological activity make it a valuable tool for advancing drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in addressing unmet medical needs.